Cas no 21682-47-3 (Amitenon)

• Product Name: Amitenon
• CAS No: 21682-47-3
• MF: C₅₃H₇₂O₈
• MW: 837.133996963501
• CID: 2031710
• PubChem ID: 12306042
• Update Time: 2025-04-21

Amitenon Chemical and Physical Properties

Names and Identifiers

• Amitenon
• Methylen-bis- (Amitenon)
• 2-[(3,6-dioxocyclohexa-1,4-dien-1-yl)methyl]-3,6-dihydroxy-5-(3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenyl)cyclohexa-2,5-diene-1,4-dione
• Methylenebis[2,5-dihydroxy-4-geranylgeranyl-3,6-benzoquinone]
• Methylenediboviquinone-4,4
• 2,2'-Methylenebis[3,6-dihydroxy-5-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)]-2,5-cyclohexadiene-1,4-dione, 9CI
• Amitenone
• Methylenebis(2,5-dihydroxy-4-all-trans-gerangeranyl-3,6-benzoquinone)

• Inchi： 1S/C53H72O8/c1-34(2)17-11-19-36(5)21-13-23-38(7)25-15-27-40(9)29-31-42-46(54)50(58)44(51(59)47(42)55)33-45-52(60)48(56)43(49(57)53(45)61)32-30-41(10)28-16-26-39(8)24-14-22-37(6)20-12-18-35(3)4/h17-18,21-22,25-26,29-30,54,56,59,61H,11-16,19-20,23-24,27-28,31-33H2,1-10H3/b36-21+,37-22+,38-25+,39-26+,40-29+,41-30+
• InChI Key： LJHHBOPEDAEYGJ-JULFZRGUSA-N
• SMILES： OC1C(C(=C(C(C=1CC1C(C(=C(C(C=1O)=O)C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)O)=O)=O)O)C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 836.52271925g/mol
• Monoisotopic Mass: 836.52271925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 61
• Rotatable Bond Count: 24
• Complexity: 1900
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.5
• Topological Polar Surface Area: 149Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids